Cas no 24464-38-8 (5-Phenyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5-Phenyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 24464-38-8
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• CID: 2103676
• PubChem ID: 32394
• Update Time: 2025-10-12

5-Phenyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-5-phenylIsoquinoline
• 5-phenyl-1,2,3,4-tetrahydroisoquinoline
• 5-Phenyl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C15H15N/c1-2-5-12(6-3-1)14-8-4-7-13-11-16-10-9-15(13)14/h1-8,16H,9-11H2
• InChI Key： IATWKNOYZSSQAK-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=C(C3C=CC=CC=3)C=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-Phenyl-1,2,3,4-tetrahydroisoquinoline

5-Phenyl-1,2,3,4-Tetrahydroisoquinoline: A Comprehensive Overview

5-Phenyl-1,2,3,4-tetrahydroisoquinoline, also known by its CAS number 24464-38-8, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of isoquinolines, which are bicyclic structures consisting of a benzene ring fused to a pyridine ring. The tetrahydro derivative of isoquinoline introduces a four-membered saturated ring system, making it a versatile scaffold for various chemical modifications and applications.

The molecular structure of 5-phenyl-1,2,3,4-tetrahydroisoquinoline is characterized by a benzene ring attached at the fifth position of the tetrahydroisoquinoline core. This substitution pattern not only enhances the compound's stability but also provides a platform for further functionalization. Recent studies have explored the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses have provided detailed insights into its molecular weight (209.27 g/mol) and structural integrity.

The synthesis of 5-phenyl-1,2,3,4-tetrahydroisoquinoline typically involves multi-step processes that include cyclization reactions and selective substitutions. One notable approach reported in recent literature involves the use of palladium-catalyzed coupling reactions to achieve efficient formation of the isoquinoline core. This method has been optimized to improve yield and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of pharmacological properties, 5-phenyl-1,2,3,4-tetrahydroisoquinoline has demonstrated potential as a precursor for bioactive molecules. Studies conducted in vitro have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. For instance, research published in 2023 highlighted its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. These findings suggest that derivatives of this compound could be explored further as candidates for drug development.

Beyond its pharmacological applications, 5-phenyl-1,2,3,4-tetrahydroisoquinoline has also found utility in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in organic electronics. Recent advancements in this area have focused on incorporating this compound into polymer frameworks to enhance electrical conductivity and mechanical stability.

The environmental impact of 5-phenyl-1,2,3,4-tetrahydroisoquinoline has also been a topic of interest. Ecotoxicological studies have assessed its potential toxicity to aquatic organisms under controlled laboratory conditions. Results indicate that at concentrations relevant to industrial discharges, the compound does not pose significant risks to aquatic ecosystems. However, further research is needed to evaluate its long-term effects under varying environmental conditions.

In conclusion, 5-phenyl-1,2,3,4-tetrahydroisoquinoline stands out as a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activity make it a valuable subject for ongoing research efforts. As advancements in synthetic methodologies and bioassay techniques continue to evolve, the potential for this compound to contribute significantly to fields such as drug discovery and materials science remains highly promising.